N-[2-(dimethylamino)ethyl]-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C14H21N3O3S/c1-16(2)11-9-15-21(19,20)13-7-5-12(6-8-13)17-10-3-4-14(17)18/h5-8,15H,3-4,9-11H2,1-2H3
• InChI Key: OXDVREJIQGDYFX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C1=CC=C(C=C1)N2CCCC2=O
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

N-[2-(dimethylamino)ethyl]-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, commonly known as DAPS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DAPS is a sulfonamide-based compound that has been synthesized through various methods and has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of DAPS is not fully understood. However, it has been suggested that DAPS inhibits the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. It has also been suggested that DAPS may interact with certain receptors in the brain, leading to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
DAPS has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as the replication of certain viruses. DAPS has also been found to inhibit the activity of carbonic anhydrase and acetylcholinesterase, leading to its potential use in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DAPS in lab experiments is its ability to exhibit antibacterial, antifungal, and antiviral properties. This makes it a useful compound for studying the effects of potential therapeutic agents on various microorganisms. However, one limitation of using DAPS in lab experiments is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for the study of DAPS. One potential direction is the further investigation of its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the development of new synthesis methods for DAPS that may lead to more efficient and cost-effective production. Additionally, further research is needed to fully understand the mechanism of action of DAPS and its potential interactions with various enzymes and receptors in the body.

Synthesis Methods

The synthesis of DAPS can be achieved through various methods, including the reaction of 4-chlorobenzenesulfonyl chloride with 2-pyrrolidone followed by N,N-dimethylethylenediamine. Another method involves the reaction of 4-chlorobenzenesulfonyl chloride with N,N-dimethyl-1,3-propanediamine followed by 2-pyrrolidone. Both methods result in the formation of DAPS as a white crystalline powder.

Scientific Research Applications

DAPS has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antibacterial, antifungal, and antiviral properties. DAPS has also been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.